Cas no 1503771-63-8 (1-4-(propan-2-yloxy)phenylprop-2-en-1-ol)

• Product Name: 1-4-(propan-2-yloxy)phenylprop-2-en-1-ol
• CAS No: 1503771-63-8
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5151286
• PubChem ID: 65416485
• Update Time: 2025-10-21

1-4-(propan-2-yloxy)phenylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Isopropoxyphenyl)prop-2-en-1-ol
• 1-[4-(propan-2-yloxy)phenyl]prop-2-en-1-ol
• Benzenemethanol, α-ethenyl-4-(1-methylethoxy)-
• 1-4-(propan-2-yloxy)phenylprop-2-en-1-ol

• Inchi： 1S/C12H16O2/c1-4-12(13)10-5-7-11(8-6-10)14-9(2)3/h4-9,12-13H,1H2,2-3H3
• InChI Key： DXYIPIWHGDKROG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C=C)O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 169
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-4-(propan-2-yloxy)phenylprop-2-en-1-ol

Introduction to 1-4-(propan-2-yloxy)phenylprop-2-en-1-ol (CAS No. 1503771-63-8)

1-4-(propan-2-yloxy)phenylprop-2-en-1-ol, also known by its CAS number 1503771-63-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a propenol moiety and an isopropoxy-substituted phenyl group. The combination of these functional groups endows the molecule with a range of potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-4-(propan-2-yloxy)phenylprop-2-en-1-ol can be represented as C₁₃H₁₆O₂. Its molecular weight is approximately 204.26 g/mol, and it exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties make it suitable for use in a variety of experimental settings, including in vitro assays and animal models.

Recent studies have explored the biological activities of 1-4-(propan-2-yloxy)phenylprop-2-en-1-ol. One notable area of research has been its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 1-4-(propan-2-yloxy)phenylprop-2-en-1-ol could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-4-(propan-2-yloxy)phenylprop-2-en-1-ol has also shown potential as an antioxidant. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound effectively scavenges free radicals and protects cells from oxidative stress. This antioxidant activity is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression. The potential neuroprotective effects of 1-4-(propan-2-yloxy)phenylprop-2-en-1-ol have been further investigated in preclinical models, with promising results.

The pharmacokinetic properties of 1-4-(propan-2-yloxy)phenylprop-2-en-1-ol have also been studied to assess its suitability for therapeutic applications. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for drug development. Additionally, preliminary toxicity studies have indicated that 1-4-(propan-2-yloxy)phenylprop-2-en-1-ol is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the realm of drug discovery, the synthetic accessibility of 1-4-(propan-2-yloxy)phenylprop-2-en-1-ol is another key advantage. The compound can be synthesized through a series of well-established chemical reactions, making it relatively easy to produce on a larger scale. This ease of synthesis facilitates further optimization and modification of the molecule to enhance its therapeutic potential.

The potential applications of 1-4-(propan-2-yloxy)phenylprop^-_-en--1--ol extend beyond its anti-inflammatory and antioxidant properties. Recent research has also explored its use as a potential antiviral agent. A study published in Antiviral Research reported that this compound exhibits antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism by which 1-^{-4-(propan--2-yloxy)-phenylprop--2--en--1--ol} exerts its antiviral effects is not yet fully understood, but it is believed to involve interference with viral replication processes.

In conclusion, 1-4-(propan-2-yloxy)phenylprop-2-en-1-ol (CAS No. 1503771-63-8) is a multifaceted compound with a range of biological activities that make it an attractive candidate for further research and development. Its anti-inflammatory, antioxidant, and antiviral properties, combined with its favorable pharmacokinetic profile and synthetic accessibility, position it as a promising lead molecule in the quest for new therapeutic agents. As research in this area continues to advance, it is likely that additional applications and mechanisms of action will be discovered, further enhancing the value and utility of this compound in the field of medicinal chemistry.